Cas no 64182-17-8 (1H-Pyrazole-4-carboxaldehyde, 1,5-dimethyl-3-nitro-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 1,5-dimethyl-3-nitro-
• CAS No: 64182-17-8
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 1672175
• Update Time: 2024-09-03

1H-Pyrazole-4-carboxaldehyde, 1,5-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1,5-dimethyl-3-nitro-

• Inchi： 1S/C6H7N3O3/c1-4-5(3-10)6(9(11)12)7-8(4)2/h3H,1-2H3
• InChI Key： DJBRVBRUYSSMJT-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=O)C([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 169.04881

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 345.9±42.0 °C(Predicted)
• PSA: 78.03
• pka: -4.00±0.10(Predicted)